Cas no 2649059-92-5 ({8,8-difluorobicyclo3.2.1octan-3-yl}methanol)

• Product Name: {8,8-difluorobicyclo3.2.1octan-3-yl}methanol
• CAS No: 2649059-92-5
• MF: C₉H₁₄F₂O
• MW: 176.203670024872
• MDL: MFCD32691771
• CID: 5671237
• PubChem ID: 155822894
• Update Time: 2025-10-30

{8,8-difluorobicyclo3.2.1octan-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• EN300-26977936
• {8,8-difluorobicyclo[3.2.1]octan-3-yl}methanol
• 2649059-92-5
• {8,8-difluorobicyclo3.2.1octan-3-yl}methanol

• MDL： MFCD32691771
• Inchi： 1S/C9H14F2O/c10-9(11)7-1-2-8(9)4-6(3-7)5-12/h6-8,12H,1-5H2
• InChI Key： OEAJLYYBSDTJAT-UHFFFAOYSA-N
• SMILES： FC1(C2CCC1CC(CO)C2)F

Computed Properties

• Exact Mass: 176.10127139g/mol
• Monoisotopic Mass: 176.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Additional information on {8,8-difluorobicyclo3.2.1octan-3-yl}methanol

Introduction to {8,8-difluorobicyclo[3.2.1]octan-3-yl}methanol (CAS No. 2649059-92-5)

{8,8-difluorobicyclo[3.2.1]octan-3-yl}methanol is a unique organic compound with the CAS registry number 2649059-92-5. This compound belongs to the bicyclic alcohol family and is characterized by its rigid bicyclo[3.2.1]octane framework with two fluorine atoms at the 8-position and a hydroxymethyl group at the 3-position. The structure of this compound makes it highly versatile for various applications in organic synthesis, drug discovery, and materials science.

The synthesis of {8,8-difluorobicyclo[3.2.1]octan-3-yl}methanol involves a series of carefully designed reactions to achieve the desired stereochemistry and functional groups. Recent advancements in asymmetric catalysis have enabled the efficient construction of this compound with high enantiomeric excess, making it a valuable building block for asymmetric synthesis.

One of the most significant applications of {8,8-difluorobicyclo[3.2.1]octan-3-yl}methanol is in the field of medicinal chemistry. Its rigid bicyclic structure provides an excellent scaffold for designing bioactive molecules with specific pharmacokinetic properties. For instance, researchers have utilized this compound as a chiral auxiliary in the synthesis of complex natural products and potential drug candidates.

In addition to its role in organic synthesis, {8,8-difluorobicyclo[3.2.1]octan-3-yl}methanol has shown promise in materials science due to its unique physical properties. Studies have demonstrated that this compound can serve as a precursor for the development of advanced polymers and materials with tailored mechanical and thermal properties.

Recent research has also explored the use of {8,8-difluorobicyclo[3.2.1]octan-3-yl}methanol in catalytic processes, where its fluorinated bicyclic framework enhances catalytic activity and selectivity in various transformations such as alkylation and acylation reactions.

The CAS registry number 2649059-92-5 is a crucial identifier for this compound in scientific literature and databases, ensuring accurate communication and retrieval of information across different research domains.

In conclusion, {8,8-difluorobicyclo[3.2.1]octan-3-yl}methanol (CAS No. 2649059-92-5) is a versatile compound with wide-ranging applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop novel compounds with specific biological or physical properties.